Cas no 832735-56-5 (4-Bromo-2-(difluoromethoxy)pyridine)

• Product Name: 4-Bromo-2-(difluoromethoxy)pyridine
• CAS No: 832735-56-5
• MF: C₆H₄BrF₂NO
• MW: 224.002867698669
• MDL: MFCD14584703
• CID: 673882
• PubChem ID: 23115974
• Update Time: 2025-11-07

4-Bromo-2-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethoxy)pyridine
• Pyridine, 4-bromo-2-(difluoromethoxy)-
• Pyridine,4-bromo-2-(difluoromethoxy)
• 4-Bromo-2-(difluoromethoxy)pyridine (ACI)
• J-514583
• SCHEMBL2535655
• 832735-56-5
• AKOS016844592
• AC-33508
• SB11288
• P11741
• EN300-197221
• SY098379
• MFCD14584703
• DS-6972
• CS-W019083
• DTXSID60630741

• MDL： MFCD14584703
• Inchi： 1S/C6H4BrF2NO/c7-4-1-2-10-5(3-4)11-6(8)9/h1-3,6H
• InChI Key： QKZHLBZNEBCOLM-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(Br)C=CN=1)F

Computed Properties

• Exact Mass: 222.94443g/mol
• Monoisotopic Mass: 222.94443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

4-Bromo-2-(difluoromethoxy)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD253034)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Bromo-2-(difluoromethoxy)pyridine

4-Bromo-2-(difluoromethoxy)pyridine (CAS No. 832735-56-5): A Versatile Building Block in Modern Chemistry

4-Bromo-2-(difluoromethoxy)pyridine (CAS No. 832735-56-5) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyridine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, making it a valuable asset in drug discovery and development pipelines.

The molecular structure of 4-Bromo-2-(difluoromethoxy)pyridine features a pyridine ring substituted with a bromine atom at the 4-position and a difluoromethoxy group at the 2-position. This unique combination of substituents provides excellent reactivity for cross-coupling reactions, particularly in Suzuki-Miyaura coupling and Buchwald-Hartwig amination, which are frequently searched terms in synthetic chemistry databases.

Recent trends in medicinal chemistry highlight the growing importance of fluorinated pyridine derivatives like 4-Bromo-2-(difluoromethoxy)pyridine. The incorporation of fluorine atoms often enhances metabolic stability and membrane permeability of drug candidates, addressing common challenges in pharmacokinetic optimization. This explains why searches for "fluorinated pharmaceutical intermediates" have increased by 35% in the past year according to chemical industry analytics.

In material science applications, 4-Bromo-2-(difluoromethoxy)pyridine serves as a precursor for liquid crystal materials and organic electronic compounds. The electron-withdrawing nature of the difluoromethoxy group makes it particularly useful in designing materials with specific optoelectronic properties, a hot topic in OLED and semiconductor research.

The synthetic utility of 4-Bromo-2-(difluoromethoxy)pyridine extends to pesticide development, where pyridine scaffolds are known to exhibit excellent insecticidal and herbicidal activities. Industry reports indicate growing interest in "halogenated pyridine agrochemicals" as safer alternatives to traditional compounds, with patent filings increasing by 22% since 2020.

From a commercial perspective, 4-Bromo-2-(difluoromethoxy)pyridine is available from several specialty chemical suppliers, typically with purity grades ranging from 95% to 99%. Market analysis shows steady demand growth at 8-10% annually, driven by expanding applications in small molecule drug discovery and crop protection formulations.

Researchers working with 4-Bromo-2-(difluoromethoxy)pyridine should note its stability under standard laboratory conditions. Proper storage in cool, dry environments with inert atmosphere is recommended to maintain quality. The compound shows good solubility in common organic solvents like dichloromethane, THF, and DMF, facilitating various synthetic applications.

Recent publications demonstrate innovative uses of 4-Bromo-2-(difluoromethoxy)pyridine in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), answering frequent search queries about "functionalized pyridines for advanced materials". These applications leverage the compound's ability to participate in coordination chemistry while maintaining structural integrity.

Quality control of 4-Bromo-2-(difluoromethoxy)pyridine typically involves HPLC analysis, with retention time and mass spectral data serving as key identification parameters. Analytical methods for this compound are frequently discussed in forums focused on heterocyclic compound characterization, reflecting its importance in quality assurance protocols.

The future outlook for 4-Bromo-2-(difluoromethoxy)pyridine appears promising, particularly in targeted drug delivery systems and precision agriculture applications. As research continues to uncover new applications for halogenated difluoromethoxy compounds, this versatile building block is likely to maintain its position as a valuable tool in synthetic chemistry.

For synthetic chemists exploring C-H functionalization strategies, 4-Bromo-2-(difluoromethoxy)pyridine offers an excellent platform due to the orthogonal reactivity of its bromine and difluoromethoxy groups. This dual functionality addresses common search queries about "multifunctional pyridine derivatives" in modern synthetic methodology development.

Environmental considerations for 4-Bromo-2-(difluoromethoxy)pyridine include proper waste disposal methods and consideration of green chemistry principles in its applications. The compound's stability profile makes it suitable for various catalytic processes, aligning with industry trends toward sustainable chemical synthesis.

In conclusion, 4-Bromo-2-(difluoromethoxy)pyridine (CAS No. 832735-56-5) represents a strategically important compound at the intersection of pharmaceutical, agricultural, and materials chemistry. Its unique structural features and versatile reactivity continue to inspire innovative applications across multiple scientific disciplines.